2-(1H-pyrazol-4-yl)pyrimidine dihydrochloride

• IUPAC Name: 2-(1H-pyrazol-4-yl)pyrimidine;dihydrochloride
• InChI: InChI=1S/C7H6N4.2ClH/c1-2-8-7(9-3-1)6-4-10-11-5-6;;/h1-5H,(H,10,11);2*1H
• InChI Key: NMHXOLLYQYVRKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)C2=CNN=C2.Cl.Cl
• Molecular Formula: C7H8Cl2N4
• Molecular Weight: 219.07 g/mol
• CAS No.: 2763751-24-0

Description

2-(1H-pyrazol-4-yl)pyrimidine dihydrochloride, also known as 2-PPD, is a synthetic compound that has become increasingly popular in recent years due to its unique properties and potential applications in the field of scientific research. It is a white, crystalline powder that is soluble in water. 2-PPD is widely used in biochemistry and molecular biology, as well as in the development of drugs and other pharmaceuticals.

Mechanism of Action

Target of Action

Pyrazole derivatives are known to exhibit a wide range of biological properties and are components of many medicines with anti-inflammatory, antidiabetic, analgesic, antitumor, and other pharmacological properties .

Mode of Action

It’s worth noting that pyrazole derivatives are known to interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Pyrazole derivatives are known to interact with a variety of biochemical pathways, leading to a wide range of downstream effects .

Result of Action

Pyrazole derivatives are known to have a wide range of effects at the molecular and cellular level, including anti-inflammatory, antidiabetic, analgesic, antitumor, and other effects .

Advantages and Limitations for Lab Experiments

2-(1H-pyrazol-4-yl)pyrimidine dihydrochloride is a useful tool for laboratory experiments due to its ability to inhibit the activity of enzymes and proteins. Additionally, it is relatively easy to synthesize and is stable in aqueous solutions. However, it is important to note that this compound is not as effective at inhibiting the activity of enzymes and proteins at low concentrations, and it can have toxic effects at higher concentrations.

Future Directions

2-(1H-pyrazol-4-yl)pyrimidine dihydrochloride has a variety of potential applications in the field of scientific research. It could be used to study the structure and function of proteins and enzymes, as well as to study the effects of drugs on the body and brain. Additionally, it could be used to study the interactions between proteins and other molecules, as well as to study the effects of hormones and neurotransmitters. Furthermore, it could be used to study the effects of inflammation and the immune system, as well as to study the effects of various drugs on the body. Finally, it could be used to develop new drugs and pharmaceuticals.

Synthesis Methods

2-(1H-pyrazol-4-yl)pyrimidine dihydrochloride can be synthesized through the condensation of 4-amino-3-methylpyrimidine and 1-ethyl-3-methyl-1H-pyrazol-5-ol in aqueous acetic acid. The reaction is carried out in the presence of a base, such as sodium hydroxide or potassium hydroxide, and is heated to a temperature of 80-90°C. The reaction takes approximately one hour to complete and yields a white crystalline powder of this compound.

Scientific Research Applications

2-(1H-pyrazol-4-yl)pyrimidine dihydrochloride has a variety of applications in scientific research, particularly in the fields of biochemistry and molecular biology. It is used to study the structure and function of proteins and enzymes, as well as to study the interactions between proteins and other molecules. Additionally, this compound can be used to study the effects of drugs on the body, as well as to study the effects of drugs on the brain.